6-methoxy-1H,2H,3H-pyrrolo[2,3-b]pyridine-2-carboxylic acid hydrochloride

• IUPAC Name: 6-methoxy-2,3-dihydro-1H-pyrrolo[2,3-b]pyridine-2-carboxylic acid;hydrochloride
• InChI: InChI=1S/C9H10N2O3.ClH/c1-14-7-3-2-5-4-6(9(12)13)10-8(5)11-7;/h2-3,6H,4H2,1H3,(H,10,11)(H,12,13);1H
• InChI Key: ZJYGDLDPSFUBAH-UHFFFAOYSA-N
• Canonical SMILES: COC1=NC2=C(CC(N2)C(=O)O)C=C1.Cl
• Molecular Formula: C9H11ClN2O3
• Molecular Weight: 230.65 g/mol

Description

6-methoxy-1H,2H,3H-pyrrolo[2,3-b]pyridine-2-carboxylic acid hydrochloride is a chemical compound with the CAS Number: 2228096-37-3. It has a molecular weight of 230.65. The compound is typically stored at room temperature and is available in powder form.

Molecular Structure Analysis

The IUPAC name for this compound is 6-methoxy-2,3-dihydro-1H-pyrrolo[2,3-b]pyridine-2-carboxylic acid hydrochloride. The InChI code for this compound is 1S/C9H10N2O3.ClH/c1-14-7-3-2-5-4-6(9(12)13)10-8(5)11-7;/h2-3,6H,4H2,1H3,(H,10,11)(H,12,13);1H.

Scientific Research Applications

FGFR Inhibition in Cancer Therapy

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• 6-Methoxy-2,3-dihydro-1H-pyrrolo[2,3-b]pyridine-2-carboxylic acid hydrochloride and its derivatives have shown potent inhibitory activity against FGFR1, FGFR2, and FGFR3. .

Blood Glucose Reduction

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Catalyst in Organic Synthesis

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Safety And Hazards

The compound is labeled with the GHS07 pictogram and has the signal word "Warning". Hazard statements include H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation). Precautionary statements include P261 (Avoid breathing dust/fume/gas/mist/vapors/spray), P264 (Wash thoroughly after handling), P271 (Use only outdoors or in a well-ventilated area), and others.

Future Directions

While specific future directions for this compound are not mentioned in the literature, it’s worth noting that pyrrolopyridine derivatives are of significant interest in pharmaceutical research, particularly in the development of drugs targeting the FGFR signaling pathway. Therefore, it’s likely that future research will continue to explore the potential of this compound and its derivatives in drug development.